Cas no 1797879-20-9 (N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide)

• Product Name: N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide
• CAS No: 1797879-20-9
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5373263
• Update Time: 2025-06-14

N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide

• Inchi： 1S/C16H25NO3/c1-16(2,3)10-15(18)17-11-14(20-5)12-7-6-8-13(9-12)19-4/h6-9,14H,10-11H2,1-5H3,(H,17,18)
• InChI Key： UTWLHFKVBRMVPI-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC(OC)=C1)(=O)CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide

Research Briefing on N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide (CAS: 1797879-20-9)

N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide (CAS: 1797879-20-9) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound's structure features a unique combination of methoxy and dimethylbutanamide moieties, which are believed to contribute to its bioactivity. Recent studies have explored its role as a modulator of specific biological pathways, particularly those involving neurotransmitter systems and inflammatory responses. The compound's ability to interact with these pathways suggests its potential as a candidate for drug development in neurological and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide for its binding affinity to various receptor targets. The study reported significant affinity for serotonin and dopamine receptors, indicating potential applications in mood disorders and neurodegenerative diseases. Additionally, the compound demonstrated moderate anti-inflammatory activity in vitro, further broadening its therapeutic scope.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's pharmacokinetic properties. The study highlighted its favorable metabolic stability and oral bioavailability, which are critical factors for its development as a therapeutic agent. However, challenges such as off-target effects and dose-dependent toxicity were also noted, underscoring the need for further optimization.

Ongoing research is exploring the compound's potential in combination therapies, particularly with existing drugs for enhanced efficacy. Preliminary results from collaborative studies between academic and industrial laboratories suggest synergistic effects when N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide is co-administered with standard anti-inflammatory or neuroprotective agents.

In conclusion, N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-3,3-dimethylbutanamide (CAS: 1797879-20-9) represents a promising candidate for further investigation in drug discovery. Its multifaceted pharmacological profile, combined with its synthetic accessibility, positions it as a valuable tool for understanding and targeting complex biological pathways. Future studies should address its safety profile and therapeutic potential in preclinical models to advance its translation into clinical applications.